Cas no 1016818-09-9 (7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one)

• Product Name: 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one
• CAS No: 1016818-09-9
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 4567137
• Update Time: 2025-05-21

7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one Chemical and Physical Properties

Names and Identifiers

• 7-chlorospiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• 7'-Chloro-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-4'-one
• Spiro[piperidine-4,2'(1'H)-quinazolin]-4'(3'H)-one, 7'-chloro-
• 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one

• Inchi： 1S/C12H14ClN3O/c13-8-1-2-9-10(7-8)15-12(16-11(9)17)3-5-14-6-4-12/h1-2,7,14-15H,3-6H2,(H,16,17)
• InChI Key： RSZGETWKFNKOAQ-UHFFFAOYSA-N
• SMILES： N1CCC2(NC(=O)C3=C(N2)C=C(Cl)C=C3)CC1

Computed Properties

• Exact Mass: 251.08254g/mol
• Monoisotopic Mass: 251.08254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.71g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one

Comprehensive Overview of 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one (CAS No. 1016818-09-9)

7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one (CAS No. 1016818-09-9) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its molecular framework combines a spiropiperidine moiety with a quinazoline core, making it a promising candidate for drug discovery. The presence of a chloro substituent at the 7'-position further enhances its potential bioactivity, particularly in targeting specific enzymes or receptors.

In recent years, the demand for novel heterocyclic compounds like 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one has surged due to their applications in treating complex diseases. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine. The compound's spirocyclic structure is also a hot topic in computational chemistry, as it poses challenges and opportunities for molecular docking studies and QSAR modeling.

The synthesis of CAS No. 1016818-09-9 typically involves multi-step organic reactions, including cyclization and halogenation processes. Its purity and stability are critical for pharmacological evaluations, prompting advancements in HPLC and LC-MS analytical techniques. These methods ensure the compound meets stringent standards for preclinical studies, a common concern among researchers searching for "how to validate synthetic compounds" or "best practices for drug impurity profiling."

From a commercial perspective, 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one is often listed by specialty chemical suppliers catering to pharmaceutical intermediates markets. Its pricing and availability are frequently queried in databases like SciFinder and Reaxys, reflecting its niche but growing demand. Sustainability-conscious buyers also inquire about "green synthesis routes for spiropiperidine derivatives," highlighting the industry's shift toward eco-friendly practices.

Ongoing research explores the compound's potential in neurodegenerative disease models, leveraging its ability to cross the blood-brain barrier. This aligns with popular search terms such as "new CNS-active compounds 2024" and "spirocyclic scaffolds in drug design." Additionally, its metabolic stability and toxicity profile are under scrutiny, addressing frequent queries about "optimizing ADME properties of lead compounds."

In summary, 7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with industry trends—such as fragment-based drug discovery and AI-assisted molecular design—make it a subject of enduring scientific and commercial interest. Future studies may further elucidate its mechanisms, solidifying its place in the next generation of small-molecule therapeutics.